4-{[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]methyl}-2(1H)-quinolinone

• Molecular Formula: C12H10N4OS2
• Molecular Weight: 290.4 g/mol
• IUPAC Name: 4-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanylmethyl]-1H-quinolin-2-one
• InChI: InChI=1S/C12H10N4OS2/c13-11-15-16-12(19-11)18-6-7-5-10(17)14-9-4-2-1-3-8(7)9/h1-5H,6H2,(H2,13,15)(H,14,17)
• InChI Key: SBVCIUDJJNYBEI-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)C(=CC(=O)N2)CSC3=NN=C(S3)N

Description

4-{[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]methyl}-2(1H)-quinolinone, also known as ATMQ, is a synthetic compound that has been widely studied for its potential therapeutic applications. ATMQ belongs to the class of quinoline derivatives and has been found to possess a wide range of pharmacological properties, including antimicrobial, antiviral, antitumor, and anti-inflammatory activities. In

Mechanism of Action

The mechanism of action of 4-{[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]methyl}-2(1H)-quinolinone is not fully understood. However, studies have suggested that 4-{[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]methyl}-2(1H)-quinolinone exerts its pharmacological effects by inhibiting various enzymes and proteins involved in key cellular processes. For example, 4-{[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]methyl}-2(1H)-quinolinone has been found to inhibit DNA gyrase, an enzyme involved in DNA replication, and RNA polymerase, an enzyme involved in transcription. 4-{[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]methyl}-2(1H)-quinolinone has also been found to inhibit the activity of various kinases, which are involved in cell signaling pathways.
Biochemical and Physiological Effects:
4-{[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]methyl}-2(1H)-quinolinone has been found to have various biochemical and physiological effects. Studies have shown that 4-{[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]methyl}-2(1H)-quinolinone can induce apoptosis, a process of programmed cell death, in cancer cells. 4-{[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]methyl}-2(1H)-quinolinone has also been found to inhibit the production of pro-inflammatory cytokines, such as tumor necrosis factor-alpha (TNF-alpha) and interleukin-6 (IL-6), which are involved in the inflammatory response.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-{[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]methyl}-2(1H)-quinolinone is its broad-spectrum activity against various pathogens and cancer cell lines. This makes it a promising candidate for the development of new antimicrobial and anticancer agents. Another advantage is its relatively low toxicity, which makes it a safer alternative to some existing drugs.
One of the limitations of 4-{[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]methyl}-2(1H)-quinolinone is its poor solubility in water, which can make it difficult to administer in vivo. Another limitation is its limited bioavailability, which can limit its effectiveness in some applications.

Future Directions

There are several future directions for the research on 4-{[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]methyl}-2(1H)-quinolinone. One direction is the development of new formulations that improve its solubility and bioavailability. Another direction is the optimization of its pharmacokinetic properties to improve its efficacy in vivo. Additionally, further studies are needed to elucidate the mechanism of action of 4-{[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]methyl}-2(1H)-quinolinone and to identify its molecular targets. Finally, more research is needed to explore the potential applications of 4-{[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]methyl}-2(1H)-quinolinone in other areas, such as neurodegenerative diseases and cardiovascular diseases.

Synthesis Methods

The synthesis of 4-{[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]methyl}-2(1H)-quinolinone involves the reaction of 5-amino-1,3,4-thiadiazole-2-thiol with 2-chloro-4-methylquinoline in the presence of a base such as potassium carbonate. The reaction proceeds via the formation of an intermediate, which is then treated with formaldehyde to obtain the final product. The yield of 4-{[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]methyl}-2(1H)-quinolinone is typically around 70-80%, and the purity can be improved by recrystallization.

Scientific Research Applications

4-{[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]methyl}-2(1H)-quinolinone has been extensively studied for its potential therapeutic applications. One of the main areas of research has been its antimicrobial activity. Studies have shown that 4-{[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]methyl}-2(1H)-quinolinone exhibits potent antibacterial activity against a wide range of Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) and multidrug-resistant Pseudomonas aeruginosa. 4-{[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]methyl}-2(1H)-quinolinone has also been found to be effective against various fungal pathogens.
Another area of research has been the antiviral activity of 4-{[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]methyl}-2(1H)-quinolinone. Studies have shown that 4-{[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]methyl}-2(1H)-quinolinone exhibits potent antiviral activity against a wide range of viruses, including herpes simplex virus (HSV), human immunodeficiency virus (HIV), and hepatitis C virus (HCV).
4-{[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]methyl}-2(1H)-quinolinone has also been studied for its potential antitumor activity. Studies have shown that 4-{[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]methyl}-2(1H)-quinolinone exhibits cytotoxic activity against various cancer cell lines, including lung cancer, breast cancer, and colon cancer. 4-{[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]methyl}-2(1H)-quinolinone has also been found to inhibit the growth of tumor xenografts in animal models.